Hydrogen

• CAS No.: 1333-74-0
• Product Name: Hydrogen
• Molecular Formula: H2
• Molecular Weight: 2.016 g/mol
• IUPAC Name: molecular hydrogen
• Standard InChI: InChI=1S/H2/h1H
• Standard InChIKey: UFHFLCQGNIYNRP-UHFFFAOYSA-N
• SMILES: [HH]
• Canonical SMILES: [HH]
• Boiling Point: -423 °F at 760 mm Hg (USCG, 1999); -259.16 °C; -253 °C
• Colorform: Colorless gas; ... hydrogen under ordinary conditions consists of two kinds of molecules, known as ortho- and para-hydrogen, which differ from one another by the spins of their electrons and nuclei. Normal hydrogen at room temperature contains 25% of the para form and 75% of the ortho form. The ortho form cannot be prepared in the pure state
• Density: 0.071 at -423.4 °F (USCG, 1999); 0.082 g/L
• Flash Point: Flammable gas
• Melting Point: -434 °F (USCG, 1999); -252.762 °C; -259.2°C; -259 °C
• Physical Description: Hydrogen is a colorless, odorless gas. It is easily ignited. Once ignited it burns with a pale blue, almost invisible flame. The vapors are lighter than air. It is flammable over a wide range of vapor/air concentrations. Hydrogen is not toxic but is a simple asphyxiate by the displacement of oxygen in the air. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket. Hydrogen is used to make other chemicals and in oxyhydrogen welding and cutting.; GasVapor; GasVapor, Liquid; Liquid; Colourless, odourless, highly flammable gas; Liquid; ODOURLESS COLOURLESS COMPRESSED GAS.
• Description: Hydrogen is a colorless, odorless gas. It is easily ignited. Once ignited it burns with a pale blue, almost invisible flame. The vapors are lighter than air. It is flammable over a wide range of vapor/air concentrations. Hydrogen is not toxic but is a simple asphyxiate by the displacement of oxygen in the air. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket. Hydrogen is used to make other chemicals and in oxyhydrogen welding and cutting.; Hydrogen, also known as H2 or e 949, belongs to the class of inorganic compounds known as other non-metal hydrides. These are inorganic compounds in which the heaviest atom bonded to a hydrogen atom is belongs to the class of 'other non-metals'. Hydrogen can be found anywhere throughout the human cell, such as in lysosome, endoplasmic reticulum, golgi, and peroxisome. Hydrogen exists in all eukaryotes, ranging from yeast to humans. In humans, hydrogen is involved in the pyruvate metabolism pathway, the homocysteine degradation pathway, the pantoprazole metabolism pathway, and plasmalogen synthesis pathway. Hydrogen is also involved in several metabolic disorders, some of which include the acute intermittent porphyria pathway, the porphyria variegata (PV) pathway, the hereditary coproporphyria (HCP) pathway, and the methylmalonic aciduria due to cobalamin-related disorders pathway.; Dihydrogen is an elemental molecule consisting of two hydrogens joined by a single bond. It has a role as an antioxidant, an electron donor, a fuel, a human metabolite and a member of food packaging gas. It is an elemental hydrogen, a gas molecular entity and an elemental molecule.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: In water, 1.62 mg/L at 21 °C; Soluble in about 50 volumes of water at 0 degC; Very low solubility in most liquids; 0.00162 mg/mL at 21 °C; Solubility in water, mg/l at 21 °C: 1.62 (very poor)
• Synonyms: Hydrogen; Hydrogen-1; Protium
• Vapor Density: Relative vapor density (air = 1): 0.07
• Vapor Pressure: 1.24X10+6 mm Hg at 25 °C; Vapor pressure, kPa at 25 °C: 165320
• PubChem Compound: 783
• Last Modified: Nov 11 2021